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Compound of Interest

Compound Name: 4-(Phenylsulfonyl)morpholine

Cat. No.: B1295087

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Phenylsulfonyl)morpholine is an organic compound belonging to the sulfonamide class,
featuring a morpholine ring attached to a phenylsulfonyl group.[1][2] Its unique structural
characteristics have garnered significant interest in medicinal chemistry and organic synthesis.
[1] This molecule serves as a versatile building block for more complex structures and has
been investigated for a range of biological activities, making it a compound of interest in drug
discovery and development.[1]

Chemical and Physical Properties

The fundamental physicochemical properties of 4-(Phenylsulfonyl)morpholine are
summarized in the table below, providing a quantitative overview of its key characteristics.
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Property Value Source
CAS Number 5033-21-6 [110314]
IUPAC Name 4-(benzenesulfonyl)morpholine  [1]
Molecular Formula C10H13NO3S [11[3]
Molecular Weight 227.28 g/mol [11[3]

Poorly soluble in water; soluble
Solubility in organic solvents and polar

aprotic media.

[1]

Octanol-Water Partition
Coefficient (LogP)

1.07

[1]

Synthesis and Manufacturing

The primary and most widely used method for synthesizing 4-(Phenylsulfonyl)morpholine is

the sulfonylation of morpholine.[1]

General Reaction Scheme

This reaction involves the nucleophilic substitution of morpholine on phenylsulfonyl chloride,

typically in the presence of a base like triethylamine to neutralize the hydrochloric acid

byproduct. The reaction is generally conducted under mild conditions.[1]
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Caption: General reaction scheme for the synthesis of 4-(Phenylsulfonyl)morpholine.

Experimental Protocol: Laboratory Scale Synthesis

While specific laboratory-scale protocols can vary, a general procedure based on the
sulfonylation reaction is as follows:

o Dissolution of Reactants: Morpholine is dissolved in a suitable aprotic solvent, such as
dichloromethane (DCM) or tetrahydrofuran (THF), in a reaction vessel.

o Addition of Base: A base, typically triethylamine, is added to the solution to act as an acid
scavenger.

» Addition of Sulfonylating Agent: Phenylsulfonyl chloride, dissolved in the same solvent, is
added dropwise to the morpholine solution, usually at a controlled temperature (e.g., 0 °C to
room temperature) to manage the exothermic reaction.

¢ Reaction Monitoring: The reaction progress is monitored using techniques like Thin Layer
Chromatography (TLC) until the starting materials are consumed.
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o Workup and Purification: Upon completion, the reaction mixture is typically washed with an
agueous acid solution (e.g., 10% HCI) to remove excess base and morpholine.[5] The
organic layer is then separated, dried over an anhydrous salt (e.g., Na2SOa), and the solvent
is removed under reduced pressure. The resulting crude product can be further purified by
recrystallization or column chromatography to yield pure 4-(Phenylsulfonyl)morpholine.

Industrial Scale Synthesis

For larger-scale production, continuous flow reactors are increasingly employed.[1] This
technology offers advantages over traditional batch processes, including enhanced safety,
improved heat and mass transfer, and potentially higher yields and purity.[1]

Chemical Reactivity

4-(Phenylsulfonyl)morpholine can undergo several chemical transformations:

o Oxidation: The phenylsulfonyl group can be oxidized to form sulfone derivatives using
oxidizing agents like hydrogen peroxide.[1]

e Reduction: The compound can be reduced to yield sulfoxide derivatives with reducing agents
such as sodium borohydride.[1]

o Substitution: The morpholine ring can participate in nucleophilic substitution reactions under
basic conditions, allowing for the introduction of various functional groups.[1]

Biological Activity and Applications in Drug
Development

4-(Phenylsulfonyl)morpholine has demonstrated a range of biological activities, making it a
valuable scaffold in drug discovery.

Anticancer Potential

This compound has been investigated for its potential therapeutic effects against cancer.[1]
Research suggests it may be a promising candidate for treating conditions like triple-negative
breast cancer (TNBC).[1][5]
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A study focused on novel derivatives of 4-(phenylsulfonyl)morpholine identified a lead
compound, GL24, which exhibited a potent inhibitory effect on the growth of TNBC cells (MDA-
MB-231) with a half-maximal inhibitory concentration (ICso) of 0.90 uM.[6] Transcriptomic
analysis revealed that GL24 induces multiple endoplasmic reticulum (ER) stress-dependent
tumor-suppressive signals.[6] These pathways ultimately lead to cell-cycle arrest and
apoptosis.[6]
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Caption: Proposed mechanism of action for a 4-(phenylsulfonyl)morpholine derivative in
TNBC.

Modulation of Antibiotic Activity

4-(Phenylsulfonyl)morpholine has been shown to modulate the activity of certain antibiotics
against multidrug-resistant bacteria.[2] While it does not possess significant intrinsic
antimicrobial activity (MIC 21024 pg/mL), it can enhance the efficacy of aminoglycosides like
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amikacin and gentamicin against Gram-negative strains.[2] For instance, in combination with
amikacin, it reduced the MIC against a resistant Pseudomonas aeruginosa strain from 312.5 to
39.06 ug/mL.[2] This suggests its potential as an adjuvant in antibiotic therapy to combat
bacterial resistance.[2]

Enzyme Inhibition

Studies have indicated that 4-(Phenylsulfonyl)morpholine can inhibit certain enzymes, such
as tyrosinase and aldose reductase.[1] This inhibitory activity is crucial for understanding its
pharmacological potential and exploring further therapeutic applications.[1]

Other Applications

Beyond its biological activities, 4-(Phenylsulfonyl)morpholine is utilized as:
» A building block in organic synthesis for creating more complex molecules.[1]
¢ An intermediate in the synthesis of specialty chemicals.[1]

Safety and Handling

Specific safety data for 4-(Phenylsulfonyl)morpholine is not extensively detailed in the
provided search results. However, based on safety data for structurally related sulfonyl
morpholine compounds, the following precautions are advised:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[7][8][9]

o Handling: Use in a well-ventilated area or under a chemical fume hood.[7][8] Avoid breathing
dust and contact with skin and eyes.[7][8][9] Wash hands thoroughly after handling.[8]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[7][8][9]

o First Aid: In case of contact with eyes, rinse immediately with plenty of water for at least 15
minutes.[7][8] If on skin, wash off with plenty of water. If swallowed, rinse mouth and do NOT
induce vomiting; seek immediate medical attention.[7][8]

Conclusion
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4-(Phenylsulfonyl)morpholine is a compound with significant potential, bridging the fields of
organic synthesis and medicinal chemistry. Its straightforward synthesis, coupled with its
diverse biological activities, particularly in anticancer research and as an antibiotic modulator,
makes it a valuable molecule for further investigation. As research continues, particularly into
its derivatives and their mechanisms of action, 4-(Phenylsulfonyl)morpholine is poised to
remain a relevant scaffold in the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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